Cas no 17562-46-8 (Methyl 4-amino-3-benzoylbenzoate)

Methyl 4-amino-3-benzoylbenzoate structure
17562-46-8 structure
Product Name:Methyl 4-amino-3-benzoylbenzoate
CAS No:17562-46-8
MF:C15H13NO3
MW:255.268624067307
CID:2102432
Update Time:2023-08-03

Methyl 4-amino-3-benzoylbenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-benzoylbenzoic acid methyl ester
    • methyl 4-amino-3-benzoylbenzoate
    • Methyl 4-amino-3-benzoylbenzoate
    • Inchi: 1S/C15H13NO3/c1-19-15(18)11-7-8-13(16)12(9-11)14(17)10-5-3-2-4-6-10/h2-9H,16H2,1H3
    • InChI Key: QTCAYAZSJAFHIS-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C=C(C(=O)OC)C=CC=1N

Computed Properties

  • Exact Mass: 255.09
  • Monoisotopic Mass: 255.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.4
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